Cas no 1895485-04-7 (3-(1H-indazol-7-yl)-3-methylbutanoic acid)

• Product Name: 3-(1H-indazol-7-yl)-3-methylbutanoic acid
• CAS No: 1895485-04-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6326108
• PubChem ID: 117310847
• Update Time: 2025-05-20

3-(1H-indazol-7-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-7-yl)-3-methylbutanoic acid
• EN300-1728320
• 1895485-04-7

• Inchi： 1S/C12H14N2O2/c1-12(2,6-10(15)16)9-5-3-4-8-7-13-14-11(8)9/h3-5,7H,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： BQCUUNQDYINYTC-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC=C2C=NNC=12)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 3-(1H-indazol-7-yl)-3-methylbutanoic acid

3-(1H-Indazol-7-yl)-3-methylbutanoic Acid: A Comprehensive Overview

The compound 3-(1H-indazol-7-yl)-3-methylbutanoic acid, with the CAS number 1895485-04-7, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indazole, a heterocyclic aromatic compound, and exhibits unique structural and functional properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The structure of 3-(1H-indazol-7-yl)-3-methylbutanoic acid consists of an indazole ring fused with a pyridine ring, substituted at the 7-position with a methylbutanoic acid group. This substitution pattern not only enhances the compound's stability but also contributes to its bioavailability and pharmacokinetic properties. The indazole moiety is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs), making it a valuable scaffold in medicinal chemistry.

Recent research has focused on the synthesis and optimization of 3-(1H-indazol-7-yl)-3-methylbutanoic acid. Scientists have developed novel synthetic routes that improve the yield and purity of the compound, making it more accessible for large-scale production. These methods often involve multi-component reactions or catalytic processes, which are environmentally friendly and cost-effective. The compound's synthesis has been optimized to minimize by-products and maximize efficiency, ensuring its suitability for industrial applications.

In terms of biological activity, 3-(1H-indazol-7-yl)-3-methylbutanoic acid has demonstrated potent inhibitory effects on several key enzymes and receptors. For instance, studies have shown that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, the compound has shown promise as a modulator of GPCRs, which are critical targets in the treatment of cardiovascular diseases, inflammation, and neurological disorders.

The pharmacokinetic profile of 3-(1H-indazol-7-yl)-3-methylbutanoic acid has also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and favorable distribution properties, making it an ideal candidate for systemic drug delivery. Its ability to penetrate cellular membranes efficiently enhances its efficacy in targeting intracellular pathogens and disease-causing agents.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 3-(1H-indazol-7-yl)-3-methylbutanoic acid for various biological targets. Molecular docking studies have revealed that the compound can form stable interactions with key residues in enzyme active sites, further validating its potential as a therapeutic agent.

In conclusion, 3-(1H-indazol-7-yl)-3-methylbutanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutics. Continued research into its synthesis, optimization, and biological applications will undoubtedly pave the way for groundbreaking discoveries in drug development.